Cas no 1806054-29-4 (3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride
• CAS No: 1806054-29-4
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4981664
• Update Time: 2025-07-23

3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride

• Inchi： 1S/C9H4ClF6NO2/c10-3-4-1-2-5(8(11,12)13)6(9(14,15)16)7(4)17(18)19/h1-2H,3H2
• InChI Key： DYDUPZXCSZYGRB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Additional information on 3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride

Introduction to 3,4-Bis(trifluoromethyl)-2-nitrobenzyl Chloride (CAS No. 1806054-29-4)

3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1806054-29-4, features a benzyl chloride core substituted with two trifluoromethyl groups and a nitro group, making it a versatile intermediate for synthesizing various bioactive molecules and advanced materials.

The presence of multiple fluorine atoms in the trifluoromethyl groups imparts exceptional electronic and steric effects to the molecule. These effects are highly valuable in medicinal chemistry, where they can influence the binding affinity, metabolic stability, and overall pharmacokinetic profile of drug candidates. The nitro group further enhances the reactivity of the benzyl chloride moiety, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the applications of 3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride in the development of novel therapeutic agents. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, studies have demonstrated its utility in synthesizing potent inhibitors of kinases and other enzymes involved in cancer signaling pathways. The electron-withdrawing nature of both the trifluoromethyl and nitro groups allows for fine-tuning of the compound's electronic properties, making it an ideal candidate for modulating enzyme activity.

Moreover, the benzyl chloride functionality provides a convenient handle for further chemical modifications. This reactivity has been exploited in peptide coupling reactions, where benzyl chlorides serve as protecting groups for amine functionalities. The stability of the trifluoromethyl substituents under various reaction conditions makes this compound particularly useful in multi-step synthetic routes that require harsh reagents or prolonged reaction times.

Recent advancements in computational chemistry have also highlighted the potential of 3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride as a scaffold for drug discovery. Molecular modeling studies suggest that its rigid structure can effectively interact with biological targets, while the fluorinated substituents enhance lipophilicity and binding affinity. These insights have guided researchers in designing next-generation therapeutics with improved pharmacological properties.

The compound's role extends beyond pharmaceutical applications into materials science. The unique electronic properties conferred by the trifluoromethyl groups make it a promising candidate for developing advanced polymers with tailored optical and electronic characteristics. Such materials could find applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. The nitro group's ability to participate in redox reactions further enhances its utility in constructing conductive polymers and supramolecular assemblies.

In summary, 3,4-Bis(trifluoromethyl)-2-nitrobenzyl chloride (CAS No. 1806054-29-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse applications in drug development, material science, and chemical synthesis. As research continues to uncover new methodologies for leveraging its unique properties, this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.